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Compound of Interest

Compound Name:
4-(4-Fluorophenoxy)-3-

methylbenzaldehyde

CAS No.: 1270878-66-4

Cat. No.: B1489358

Get Quote

Document Control:

Classification: Research Chemical / Intermediate

Primary Hazard Class: Irritant / Aquatic Toxicity / Air-Sensitive

Applicability: Drug Discovery, Agrochemical Synthesis, Organic Process Development

Part 1: Chemical Architecture & Reactivity Profile
To handle this compound safely, one must understand its molecular behavior. It is not merely a

"chemical"; it is a reactive electrophile with significant lipophilicity.

Structural Analysis
Core Moiety: Benzaldehyde (Electrophilic C=O).

Substituents:
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3-Methyl group: Provides steric bulk near the ether linkage, potentially influencing

metabolic stability and solubility.

4-(4-Fluorophenoxy) group: The fluorinated ether tail drastically increases lipophilicity

(LogP > 4.0 estimated), facilitating rapid skin absorption and cell membrane penetration.

The para-fluorine atom blocks metabolic oxidation at the terminal position, increasing

environmental persistence.

Critical Reactivity: The Oxidation Vector
The primary instability arises from the aldehyde functionality. Upon exposure to atmospheric

oxygen, it undergoes autoxidation to form the corresponding benzoic acid derivative (4-(4-

fluorophenoxy)-3-methylbenzoic acid).

Mechanism: Radical chain reaction initiated by UV light or trace metals.

Implication: Purity can drop from 98% to <90% within weeks if stored improperly,

compromising stoichiometric calculations in synthesis.

Part 2: Hazard Identification (SAR-Based
Assessment)
Note: As a specialized research chemical, harmonized REACH data may be unavailable. The

following profile is derived from Structure-Activity Relationships (SAR) using close analogs like

4-fluoro-3-phenoxybenzaldehyde (CAS 68359-57-9).

GHS Classification (Predicted)
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Hazard Category H-Code Hazard Statement Mechanistic Basis

Skin Irritation H315
Causes skin irritation.

[1]

Lipophilic penetration

of the dermis;

aldehyde reactivity

with skin proteins

(Schiff base

formation).

Eye Irritation H319
Causes serious eye

irritation.[1][2][3]

Direct electrophilic

attack on corneal

mucosal membranes.

STOT - SE H335
May cause respiratory

irritation.[1]

Volatility of the

aldehyde allows

inhalation; irritates

mucous membranes.

Aquatic Toxicity H410

Very toxic to aquatic

life with long-lasting

effects.[2][4]

Fluorinated diphenyl

ethers are known to

bioaccumulate and

disrupt aquatic

ecosystems.

The "Silent" Hazard: Sensitization
Aldehydes are structural alerts for skin sensitization. Repeated exposure may lead to allergic

contact dermatitis. The fluorine substituent does not mitigate this risk; it may enhance

penetration.

Part 3: Operational Protocols (The Self-Validating
System)
This section defines a workflow that ensures both safety and chemical integrity. Do not rely on

the label purity; verify it.

The "Argon Shield" Storage Protocol
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Objective: Prevent the radical autoxidation pathway.

Receipt: Immediately inspect the physical state.

Pass: Clear to pale yellow liquid/oil.

Fail: Cloudy or presence of white solids (indicates benzoic acid formation).

Aliquot Strategy: Do not store in a large "mother" bottle. Aliquot into single-use vials under an

inert atmosphere.

Inert Gas: Use Argon rather than Nitrogen if possible (Argon is heavier than air and blankets

the liquid surface more effectively).

Temperature: Store at 2–8°C.

Workflow Visualization
The following diagram illustrates the "Lifecycle of Safety" for this compound, emphasizing the

critical decision points for purity verification.

Critical Control Point

Receipt of Material Visual QC
(Clear vs Cloudy)

1H-NMR Verification
(Aldehyde CHO peak ~10ppm)

Pass (Clear)

Bisulfite Wash
(Remove Acid)

Fail (Cloudy/Solid)

>5% Acid Detected

Storage
(Argon + 4°C)

>98% Purity

Re-verify

Synthesis ReactionInert Transfer

Click to download full resolution via product page

Caption: Operational workflow for receiving and verifying aldehyde integrity. The "Critical

Control Point" prevents the use of oxidized starting material.

Degradation Pathway & Mitigation
Understanding how the chemical fails allows you to prevent it.
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Caption: Autoxidation pathway of aromatic aldehydes. Green notes indicate engineering

controls required to block the degradation.

Part 4: Personal Protective Equipment (PPE) Matrix
Due to the lipophilic nature of the fluorophenoxy group, standard latex gloves are insufficient.
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PPE Category Recommendation Rationale

Gloves Nitrile (Double gloving) or Viton

Fluorinated ethers can

permeate latex. Double nitrile

provides a breakthrough time

buffer.

Respiratory Fume Hood (Required)

Volatile organic compound

(VOC).[5] Inhalation causes

respiratory tract irritation

(H335).[1]

Eye Protection Chemical Goggles

Safety glasses are insufficient

if splashing occurs; aldehydes

are severe eye irritants.

Clothing Lab Coat (Cotton/Poly)

Standard protection. If

handling >50g, use a

chemical-resistant apron.

Part 5: Emergency Response Protocols
Spill Management

Small Spill (<10 mL): Absorb with vermiculite or sand. Do not use paper towels (aldehydes

can react exothermically with cellulose under certain conditions, though rare, it is bad

practice).

Decontamination: Wash the surface with a dilute solution of sodium bisulfite (NaHSO3).

Chemistry: Bisulfite forms a water-soluble adduct with the aldehyde, making it easier to

clean and neutralizing the volatility.

First Aid
Skin Contact: Wash with soap and water for 15 minutes. Do not use organic solvents

(ethanol/acetone) to wash skin; they will drive the lipophilic fluorinated compound deeper into

the dermis.
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Eye Contact: Flush immediately with water for 15 minutes.[2] Consult an ophthalmologist

(aldehyde burns can be insidious).

Part 6: Synthesis & Application Context
Why this molecule? Researchers typically utilize 4-(4-Fluorophenoxy)-3-
methylbenzaldehyde as a scaffold for:

Pyrethroid Insecticides: Analogous to the alcohol moiety in Bifenthrin, aimed at modulating

sodium channel activity in pests.

Kinase Inhibitors: The diphenyl ether motif is a "privileged structure" in medicinal chemistry,

often used to fit into hydrophobic pockets of enzymes (e.g., p38 MAP kinase or B-Raf).

Reaction Tip: When performing reductive aminations or Wittig reactions, ensure the aldehyde is

acid-free. The presence of the benzoic acid impurity can quench basic reagents (like n-BuLi in

Wittig) or poison catalysts, leading to failed batches.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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